Cas no 688-99-3 (5-Hexen-3-ol)

• Product Name: 5-Hexen-3-ol
• CAS No: 688-99-3
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 515181
• PubChem ID: 136489
• Update Time: 2025-05-22

5-Hexen-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-3-ol
• hex-5-en-3-ol
• 1-Hexen-4-ol
• 3-Hydroxy-5-hexene
• 4-Hydroxy-1-hexene
• Aethyl-allyl-carbinol
• ethyl-allyl-carbinol

• Inchi： 1S/C6H12O/c1-3-5-6(7)4-2/h3,6-7H,1,4-5H2,2H3
• InChI Key： UOGFCIYBLKSQHL-UHFFFAOYSA-N
• SMILES： OC(CC=C)CC

Computed Properties

• Exact Mass: 100.08900

Experimental Properties

• PSA: 20.23000
• LogP: 1.33340

Additional information on 5-Hexen-3-ol

5-Hexen-3-ol: A Comprehensive Overview

5-Hexen-3-ol (CAS No. 688-99-3) is a fascinating organic compound that has garnered significant attention in various scientific and industrial fields. This compound, also known as 3-hydroxyhex-5-en, is an alcohol with a six-carbon chain and a double bond at the fifth position. Its structure, featuring a hydroxyl group (-OH) attached to the third carbon, makes it a unique and versatile molecule with diverse applications.

Recent studies have highlighted the importance of 5-Hexen-3-ol in the field of biochemistry and pharmacology. Researchers have discovered that this compound plays a crucial role in cellular signaling pathways, particularly in lipid metabolism and inflammation regulation. Its ability to modulate enzyme activity has opened new avenues for potential therapeutic interventions in chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

In the realm of materials science, 5-Hexen-3-ol has been explored as a precursor for synthesizing advanced polymers and surfactants. Its hydroxyl group provides excellent reactivity, enabling the formation of stable polymer networks with tailored properties. This has led to its use in developing eco-friendly materials for packaging, textiles, and biomedical applications.

The environmental impact of 5-Hexen-3-ol has also been a topic of interest. Studies have shown that this compound can act as a natural deterrent against certain pests, reducing the need for synthetic pesticides in agriculture. Its biodegradability and low toxicity make it an attractive option for sustainable pest management strategies.

From an analytical chemistry perspective, 5-Hexen-3-ol serves as a valuable reference compound for chromatographic separations. Its distinct retention characteristics on various chromatographic columns make it an ideal standard for method validation and quality control in laboratory settings.

Looking ahead, ongoing research into 5-Hexen-3-ol is expected to uncover even more applications across different industries. Its unique chemical properties and biological activity position it as a key molecule in the development of innovative solutions to global challenges.